Cas no 1806845-74-8 (5-(Chloromethyl)-3-cyano-2-(difluoromethyl)pyridine-4-acetonitrile)

• Product Name: 5-(Chloromethyl)-3-cyano-2-(difluoromethyl)pyridine-4-acetonitrile
• CAS No: 1806845-74-8
• MF: C₁₀H₆ClF₂N₃
• MW: 241.624547481537
• CID: 4806651
• Update Time: 2025-05-24

5-(Chloromethyl)-3-cyano-2-(difluoromethyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-3-cyano-2-(difluoromethyl)pyridine-4-acetonitrile

• Inchi： 1S/C10H6ClF2N3/c11-3-6-5-16-9(10(12)13)8(4-15)7(6)1-2-14/h5,10H,1,3H2
• InChI Key： UJAACYIVGRWONB-UHFFFAOYSA-N
• SMILES： ClCC1=CN=C(C(F)F)C(C#N)=C1CC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 329
• XLogP3: 1.3
• Topological Polar Surface Area: 60.5

Additional information on 5-(Chloromethyl)-3-cyano-2-(difluoromethyl)pyridine-4-acetonitrile

Introduction to 5-(Chloromethyl)-3-cyano-2-(difluoromethyl)pyridine-4-acetonitrile (CAS No. 1806845-74-8)

5-(Chloromethyl)-3-cyano-2-(difluoromethyl)pyridine-4-acetonitrile is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1806845-74-8, represents a unique structural motif combining a pyridine core with functional groups that make it a promising candidate for further chemical and biological exploration. The presence of both electrophilic and nucleophilic centers in its molecular structure suggests versatile reactivity, which is a critical factor in drug discovery and development.

The compound’s molecular framework consists of several key features that contribute to its potential utility. The chloromethyl substituent at the 5-position of the pyridine ring introduces a reactive site for nucleophilic substitution reactions, enabling the formation of diverse derivatives. This reactivity is particularly valuable in constructing more complex molecules, such as peptidomimetics or bioconjugates. Additionally, the cyano group at the 3-position and the difluoromethyl group at the 2-position provide further opportunities for functionalization while imparting specific electronic properties to the molecule.

The acetonitrile moiety at the 4-position not only influences the overall solubility and polarity of the compound but also serves as a handle for further derivatization via nucleophilic addition or condensation reactions. These structural elements collectively make 5-(Chloromethyl)-3-cyano-2-(difluoromethyl)pyridine-4-acetonitrile a versatile building block for synthetic chemists aiming to develop novel pharmacophores.

In recent years, there has been growing interest in exploring heterocyclic compounds with substituents that enhance binding affinity and selectivity towards biological targets. Pyridine derivatives, in particular, have been extensively studied due to their prevalence in many bioactive molecules. The specific combination of groups in 5-(Chloromethyl)-3-cyano-2-(difluoromethyl)pyridine-4-acetonitrile positions it as a potential lead compound for therapeutic intervention. For instance, the electron-withdrawing nature of the cyano and difluoromethyl groups can modulate the electronic properties of the pyridine ring, influencing interactions with biological receptors.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high accuracy. Molecular docking studies have shown that derivatives of this scaffold can interact with various protein targets, including enzymes and receptors implicated in diseases such as cancer and inflammation. The chloromethyl group, in particular, has been identified as a key interaction point in several virtual screening campaigns, highlighting its potential role in drug design.

The synthesis of 5-(Chloromethyl)-3-cyano-2-(difluoromethyl)pyridine-4-acetonitrile presents an interesting challenge due to the need to handle multiple reactive sites while maintaining regioselectivity. Modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry, have proven invaluable in constructing this complex molecule efficiently. These techniques allow for precise control over functional group placement and can be adapted to produce libraries of analogs for high-throughput screening.

The pharmacological potential of this compound has not yet been fully explored, but preliminary data suggest that it may exhibit inhibitory activity against certain enzymes or receptors. For example, modifications to the chloromethyl group could lead to derivatives with enhanced binding affinity or altered selectivity profiles. Similarly, variations around the cyano and difluoromethyl substituents could fine-tune physicochemical properties such as solubility and metabolic stability.

In conclusion,5-(Chloromethyl)-3-cyano-2-(difluoromethyl)pyridine-4-acetonitrile (CAS No. 1806845-74-8) represents a structurally intriguing compound with significant untapped potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive scaffold for developing novel therapeutics targeting various diseases. As synthetic methodologies continue to evolve and computational tools become more sophisticated, compounds like this are likely to play an increasingly important role in drug discovery pipelines.